Cas no 2411193-34-3 (2-chloro-N-{3-ethoxy-5-oxaspiro3.4octan-1-yl}acetamide)

• Product Name: 2-chloro-N-{3-ethoxy-5-oxaspiro3.4octan-1-yl}acetamide
• CAS No: 2411193-34-3
• MF: C₁₁H₁₈ClNO₃
• MW: 247.718522548676
• CID: 5355020
• PubChem ID: 146094930
• Update Time: 2025-10-25

2-chloro-N-{3-ethoxy-5-oxaspiro3.4octan-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(3-ethoxy-5-oxaspiro[3.4]octan-1-yl)acetamide
• 2-chloro-N-{3-ethoxy-5-oxaspiro[3.4]octan-1-yl}acetamide
• Z3774985738
• 2-chloro-N-{3-ethoxy-5-oxaspiro3.4octan-1-yl}acetamide

• Inchi： 1S/C11H18ClNO3/c1-2-15-9-6-8(13-10(14)7-12)11(9)4-3-5-16-11/h8-9H,2-7H2,1H3,(H,13,14)
• InChI Key： PNZVBFZHLNMYBG-UHFFFAOYSA-N
• SMILES： ClCC(NC1CC(C21CCCO2)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 0.9
• Topological Polar Surface Area: 47.6

Additional information on 2-chloro-N-{3-ethoxy-5-oxaspiro3.4octan-1-yl}acetamide

2-Chloro-N-{3-Ethoxy-5-Oxaspiro[3.4]Octan-1-Yl}Acetamide: A Comprehensive Overview

2-Chloro-N-{3-Ethoxy-5-Oxaspiro[3.4]Octan-1-Yl}Acetamide, with the CAS number 2411193-34-3, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a spirocyclic system and a chlorinated acetamide group. The spirocyclic component, 5-oxaspiro[3.4]octane, contributes to the molecule's rigidity and potentially enhances its bioavailability and stability.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the spirocyclic core. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving yields. The incorporation of the ethoxy group at the 3-position of the spirocycle is crucial for modulating the compound's physicochemical properties, such as solubility and lipophilicity.

One of the most promising applications of 2-Chloro-N-{3-Ethoxy-5-Oxaspiro[3.4]Octan-1-Yl}Acetamide lies in its potential as a drug candidate. Preclinical studies have demonstrated its ability to inhibit specific enzymes involved in metabolic pathways, making it a potential lead compound for treating metabolic disorders. Additionally, its spirocyclic structure has shown promise in enhancing drug delivery systems due to its ability to act as a carrier for hydrophobic drugs.

Recent research has also explored the use of this compound in materials science. Its rigid structure and ability to form stable complexes make it a candidate for applications in nanotechnology, particularly in the development of self-assembling materials. Studies have shown that it can form ordered nanostructures under specific conditions, which could be exploited for drug delivery or sensing applications.

In terms of safety and toxicity, preliminary evaluations suggest that 2-Chloro-N-{3-Ethoxy-5-Oxaspiro[3.4]Octan-1-Yl}Acetamide exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully assess its safety profile and suitability for clinical use.

The future of this compound looks promising, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic potential in various disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into a marketable drug or advanced material.